![molecular formula C15H22N2 B1521972 8-Benzyl-2,8-diazaspiro[4.5]decane CAS No. 336191-15-2](/img/structure/B1521972.png)
8-Benzyl-2,8-diazaspiro[4.5]decane
Overview
Description
“8-Benzyl-2,8-diazaspiro[4.5]decane” is a chemical compound with the CAS Number: 336191-15-2 . It has a molecular weight of 230.35 . The IUPAC name for this compound is also 8-benzyl-2,8-diazaspiro[4.5]decane .
Molecular Structure Analysis
The InChI code for 8-Benzyl-2,8-diazaspiro[4.5]decane is 1S/C15H22N2/c1-2-4-14(5-3-1)12-17-10-7-15(8-11-17)6-9-16-13-15/h1-5,16H,6-13H2 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.
Scientific Research Applications
RIPK1 Kinase Inhibition for Therapeutic Applications
One of the notable applications of derivatives of 8-Benzyl-2,8-diazaspiro[4.5]decane is as potent inhibitors of receptor-interacting serine/threonine-protein kinase 1 (RIPK1). RIPK1 plays a crucial role in necroptosis, a form of programmed cell death, and its inhibition has therapeutic potential in various inflammatory diseases . The compound has been identified through virtual screening and subsequent structural optimization, leading to derivatives with significant inhibitory activity, making it a promising lead compound for further drug development .
Anti-Ulcer Agents
Derivatives of 8-Benzyl-2,8-diazaspiro[4.5]decane have been investigated for their potential as anti-ulcer agents. In vivo studies have shown that certain derivatives possess anti-ulcer activity comparable to that of omeprazole, a widely used medication for treating gastroesophageal reflux disease . This suggests a promising avenue for the development of new therapeutic agents for ulcer treatment.
FGFR4 Inhibition for Cancer Treatment
The spirocyclic nature of 8-Benzyl-2,8-diazaspiro[4.5]decane makes it a valuable scaffold for the development of inhibitors targeting fibroblast growth factor receptor 4 (FGFR4), which is implicated in hepatocellular carcinoma . The ability to inhibit FGFR4 can be harnessed to create novel treatments for this form of cancer.
Vanin-1 Enzyme Inhibition
Compounds based on the 8-Benzyl-2,8-diazaspiro[4.5]decane structure have been utilized as inhibitors of the vanin-1 enzyme. Vanin-1 is involved in metabolism and inflammation, and its inhibition could lead to new treatments for metabolic disorders and inflammatory conditions .
17β-HSD1 Inhibition for Hormonal Disorders
The structural derivatives of 8-Benzyl-2,8-diazaspiro[4.5]decane have been explored as inhibitors of 17β-hydroxysteroid dehydrogenase type 1 (17β-HSD1). This enzyme is involved in the biosynthesis of estradiol, and its inhibition is relevant for the treatment or prevention of diseases associated with steroid hormones or conditions requiring a reduction in endogenous estradiol levels .
sGC Stimulants for Cardiovascular Diseases
Spirocyclic compounds, including those derived from 8-Benzyl-2,8-diazaspiro[4.5]decane, have been studied as soluble guanylate cyclase (sGC) stimulants. These stimulants are useful in the treatment of various diseases, including cardiovascular conditions, by inducing vasodilation and improving blood flow .
Mechanism of Action
One study identified a compound structurally similar to 8-Benzyl-2,8-diazaspiro[4.5]decane as a promising RIPK1 inhibitor . The benzyl groups of the compound were found to be inserted into the bottom of a deep hydrophobic pocket and form T-shaped π–π interactions with His136 . While this does not directly describe the mechanism of action for 8-Benzyl-2,8-diazaspiro[4.5]decane, it does suggest potential biological activity worth further investigation.
Safety and Hazards
The compound has been classified with the GHS07 pictogram, indicating that it may be harmful if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
8-benzyl-2,8-diazaspiro[4.5]decane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2/c1-2-4-14(5-3-1)12-17-10-7-15(8-11-17)6-9-16-13-15/h1-5,16H,6-13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MDBVTGGHEWEATH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC12CCN(CC2)CC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60659674 |
Source
|
| Record name | 8-Benzyl-2,8-diazaspiro[4.5]decane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60659674 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
336191-15-2 |
Source
|
| Record name | 8-Benzyl-2,8-diazaspiro[4.5]decane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60659674 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 8-benzyl-2,8-diazaspiro[4.5]decane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[3-(Furan-3-yl)-1,2,4-oxadiazol-5-yl]propanoic acid](/img/structure/B1521891.png)
![[2-(2-Propoxyphenyl)ethyl]amine hydrochloride](/img/structure/B1521897.png)
![tert-Butyl [Bis(4-methoxyphenyl)phosphinyloxy]carbamate](/img/structure/B1521908.png)
